2-amino-6-cyclopropyl-1H-pyrimidin-4-one

• IUPAC Name: 2-amino-6-cyclopropyl-1H-pyrimidin-4-one
• InChI: InChI=1S/C7H9N3O/c8-7-9-5(4-1-2-4)3-6(11)10-7/h3-4H,1-2H2,(H3,8,9,10,11)
• InChI Key: KGEQZBGKOFFIAI-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=CC(=O)N=C(N2)N
• Molecular Formula: C7H9N3O
• Molecular Weight: 151.17 g/mol

Description

The compound with the identifier “2-amino-6-cyclopropyl-1H-pyrimidin-4-one” is a chemical substance listed in the PubChem database. PubChem is a public repository for information on the biological activities of small molecules. This compound is used in various scientific research applications due to its unique chemical properties.

Chemical Reactions Analysis

2-amino-6-cyclopropyl-1H-pyrimidin-4-one undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various halogenating agents for substitution reactions. The major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

2-amino-6-cyclopropyl-1H-pyrimidin-4-one has a wide range of scientific research applications. It is used in chemistry for studying reaction mechanisms and developing new synthetic methods. In biology, it may be used to investigate cellular processes and molecular interactions. In medicine, it could be explored for its potential therapeutic effects. Additionally, it has industrial applications in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-amino-6-cyclopropyl-1H-pyrimidin-4-one involves its interaction with specific molecular targets and pathways. The compound may bind to certain proteins or enzymes, altering their activity and leading to various biological effects. The exact molecular targets and pathways would depend on the specific context in which the compound is used.

Comparison with Similar Compounds

2-amino-6-cyclopropyl-1H-pyrimidin-4-one can be compared with other similar compounds to highlight its uniqueness. Similar compounds may include those with similar chemical structures or functional groups. For example, compounds like CID 2632, CID 6540461, CID 5362065, and CID 5479530 are structurally related and may share some similar properties . this compound may have unique reactivity or biological activity that sets it apart from these related compounds.